9-(2-methoxyethyl)-6-[5-(pyrimidin-2-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine
Description
9-(2-Methoxyethyl)-6-[5-(pyrimidin-2-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine is a purine derivative featuring a bicyclic pyrrolo[3,4-c]pyrrole scaffold substituted with a pyrimidin-2-yl group and a 2-methoxyethyl chain. This structure combines a purine core—a key pharmacophore in nucleotide analogs and kinase inhibitors—with a conformationally constrained octahydropyrrolo[3,4-c]pyrrole system.
Properties
IUPAC Name |
9-(2-methoxyethyl)-6-(5-pyrimidin-2-yl-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-2-yl)purine | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N8O/c1-27-6-5-24-12-23-15-16(24)21-11-22-17(15)25-7-13-9-26(10-14(13)8-25)18-19-3-2-4-20-18/h2-4,11-14H,5-10H2,1H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KZGBDXYDRKWXHX-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCN1C=NC2=C1N=CN=C2N3CC4CN(CC4C3)C5=NC=CC=N5 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N8O | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Table 1: Key Structural and Molecular Comparisons
*Estimated based on analogous structures in –4.
Pharmacokinetic and Bioactivity Trends
- Solubility : The 2-methoxyethyl group in the target compound likely confers better aqueous solubility than halogenated (BJ47978) or bulky (BJ47102) analogues .
- Metabolic Stability : Thiazole () and pyrimidine (target compound) substituents may resist oxidative metabolism better than pyrazole derivatives () due to aromatic stabilization .
- Target Binding : Pyrimidin-2-yl’s planar structure could improve binding to kinases or GPCRs via π-π stacking, whereas pyrazole’s lone pairs () might favor metal-binding enzymes .
Commercial Availability and Cost
- The thiazole derivative () is commercially available at $54–$208/mg (Life Chemicals), reflecting moderate synthetic complexity .
- Pyrimidine-based analogues (e.g., BJ47102) are likely costlier due to fluorine incorporation and multi-step purification (see for pricing trends) .
Research Implications
The target compound’s pyrimidin-2-yl substitution distinguishes it from analogues with pyrazole, thiazole, or halogenated groups. Its balanced aromaticity and solubility profile make it a promising candidate for kinase inhibition or nucleotide mimicry studies. However, synthetic challenges and cost may limit large-scale applications compared to simpler derivatives like the thiazole analogue .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
